Cas no 2680895-16-1 (benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate)

• Product Name: benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate
• CAS No: 2680895-16-1
• MF: C₁₄H₁₀BrFN₂O₄
• MW: 369.142606258392
• CID: 5628269
• PubChem ID: 165927955
• Update Time: 2025-10-28

benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680895-16-1
• EN300-28300744
• benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate

• Inchi： 1S/C14H10BrFN2O4/c15-11-6-10(16)7-12(18(20)21)13(11)17-14(19)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,19)
• InChI Key： IYVLDJUWWCOTSO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 367.98080g/mol
• Monoisotopic Mass: 367.98080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.2Ų

Additional information on benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate

Benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate: A Comprehensive Overview

Benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate (CAS No. 2680895-16-1) is a highly specialized organic compound with significant applications in the field of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group attached to a carbamate moiety, further substituted with bromine, fluorine, and nitro groups on the aromatic ring. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate in various chemical transformations. Researchers have explored its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and specialty chemicals. The compound's ability to undergo nucleophilic substitution reactions has been particularly valuable in the development of novel materials with tailored properties. For instance, its use in the synthesis of biodegradable polymers has shown promise in addressing environmental concerns associated with traditional plastics.

The synthesis of benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate involves a multi-step process that combines principles from organic chemistry and catalysis. Recent advancements in catalytic methods have enabled more efficient and sustainable production pathways. For example, the use of transition metal catalysts has significantly improved the yield and purity of the compound, reducing waste and energy consumption during the manufacturing process. These developments align with global efforts to promote green chemistry practices.

In terms of applications, benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate has found utility in various industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its ability to modulate enzyme activity makes it a valuable tool in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Additionally, its use in agrochemicals has been explored for developing more effective pesticides and herbicides with reduced environmental impact.

The chemical stability of benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate under various conditions has been extensively studied. Research indicates that the compound exhibits excellent thermal stability, making it suitable for high-temperature applications. Furthermore, its resistance to hydrolysis under acidic and basic conditions enhances its versatility in different chemical processes. These properties make it an attractive candidate for use in demanding industrial environments.

From an environmental perspective, understanding the fate and behavior of benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate in natural systems is crucial. Recent studies have focused on its degradation pathways under aerobic and anaerobic conditions. Results suggest that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This finding is significant for industries seeking to minimize their ecological footprint by adopting more sustainable chemical processes.

In conclusion, benzyl N-(2-bromo-4-fluoro-6-nitrophenyl)carbamate (CAS No. 2680895-16-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in shaping future innovations across various industries.